4-Carbomethoxy Valeraldehyde

• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: methyl 2-methyl-5-oxopentanoate
• InChI: InChI=1S/C7H12O3/c1-6(4-3-5-8)7(9)10-2/h5-6H,3-4H2,1-2H3
• InChI Key: KXCKDTPERALVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=O)C(=O)OC

Description

4-Carbomethoxy Valeraldehyde is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 7.80 g (0.069 mol) of α-methyl-δ-valerolactone in 5 mL of dry methanol was added 6 mL of conc. sulfuric acid. After 20 min the mixture was neutralized with 200 mL of cold satd. sodium bicabonate solution and extracted with 4×20 mL of cold dichloromethane. The cold extracts were dried (MgSO4) and the solution immediately added to a stirring suspension of 53.99 g (2.7 equivalent) of pulverized pyridinium chlorochromate and 1.85 g (0.0226 mol) of sodium acetate in 80 mL of dry dichloromethane. After 30 min 3 g of silica gel was added and the slurry poured onto a 150 g silica gel column. Elution with ether, concentration of the eluate, solution of the residue in 20 mL of dichloromethane and washing of the solution with 3×30 mL of 1 M HCl and 3×30 mL of satd. aqueous sodium bicarbonate, concentration and distillation gave 1.6-4.0 g (16-40%) of the title product, bp 90°-115° C. (0.6 mm); NMR δ9.75 (t, 1H).